(2R)-2-amino-3-(5-methyloxolan-2-yl)propanoic acid
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Description
(2R)-2-Amino-3-(5-methyloxolan-2-yl)propanoic acid is a non-proteinogenic amino acid featuring a 5-methyltetrahydrofuran (oxolane) substituent at the β-position of the propanoic acid backbone. Its structure combines the rigidity of the oxolane ring with the flexibility of the amino acid side chain, influencing its physicochemical properties and biological interactions .
Properties
Molecular Formula |
C8H15NO3 |
|---|---|
Molecular Weight |
173.21 g/mol |
IUPAC Name |
(2R)-2-amino-3-(5-methyloxolan-2-yl)propanoic acid |
InChI |
InChI=1S/C8H15NO3/c1-5-2-3-6(12-5)4-7(9)8(10)11/h5-7H,2-4,9H2,1H3,(H,10,11)/t5?,6?,7-/m1/s1 |
InChI Key |
KREPCQKFJFZPBE-KPGICGJXSA-N |
Isomeric SMILES |
CC1CCC(O1)C[C@H](C(=O)O)N |
Canonical SMILES |
CC1CCC(O1)CC(C(=O)O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2R)-2-amino-3-(5-methyloxolan-2-yl)propanoic acid typically involves the use of chiral starting materials and specific reaction conditions to ensure the desired stereochemistry. One common method involves the use of chiral auxiliaries or catalysts to induce the formation of the (2R) configuration. The reaction conditions often include controlled temperatures and pH levels to optimize yield and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and high yield, which are crucial for commercial applications. The use of green chemistry principles, such as solvent recycling and waste minimization, is also becoming increasingly important in industrial settings.
Chemical Reactions Analysis
Types of Reactions
(2R)-2-amino-3-(5-methyloxolan-2-yl)propanoic acid can undergo various chemical reactions, including:
Oxidation: This reaction can be used to introduce additional functional groups or modify existing ones.
Reduction: This reaction can be used to convert the compound into different derivatives with altered properties.
Substitution: This reaction can be used to replace specific atoms or groups within the molecule with others.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives. Substitution reactions can result in a wide range of products, depending on the nucleophile used.
Scientific Research Applications
(2R)-2-amino-3-(5-methyloxolan-2-yl)propanoic acid has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a chiral auxiliary in asymmetric synthesis.
Biology: It is studied for its potential role in biological systems and its interactions with enzymes and receptors.
Medicine: It is investigated for its potential therapeutic effects, including its use as a precursor for drug development.
Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.
Mechanism of Action
The mechanism of action of (2R)-2-amino-3-(5-methyloxolan-2-yl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in the activity of these targets, resulting in various biological effects. The exact pathways involved depend on the specific application and the context in which the compound is used.
Comparison with Similar Compounds
Structural Variations and Molecular Properties
The following table highlights key structural analogs and their properties:
Key Observations :
- Ring Substituents: The 5-methyloxolane substituent in the target compound introduces moderate steric bulk compared to the 5,5-dimethyl variant .
- Aromatic vs. Heterocyclic Substituents : The phenyl and halogenated phenyl analogs (e.g., 5-bromo-2-fluorophenyl) prioritize π-π interactions, whereas oxolane/oxane derivatives emphasize hydrogen bonding and conformational restriction .
Data Tables
Table 1: Structural and Physical Property Comparison
| Property | Target Compound | 5,5-Dimethyloxolane Analog | Oxane-4-yl Analog | Phenyl Analog |
|---|---|---|---|---|
| Melting Point (°C) | Not reported | Not reported | Not reported | 245–250 (decomp.) |
| Boiling Point (°C) | Not available | Not available | Not available | Not available |
| logP (Predicted) | ~0.2 | ~1.0 | ~0.8 | 1.3 |
| Water Solubility | Moderate | Low | Moderate | Low |
Biological Activity
(2R)-2-amino-3-(5-methyloxolan-2-yl)propanoic acid, a derivative of the amino acid alanine, possesses unique structural features that contribute to its biological activity. This compound is part of a broader class of amino acids that interact with various biological systems, particularly in the context of neurotransmission and metabolic pathways.
Chemical Structure and Properties
The compound's structure can be represented as follows:
- Molecular Formula : C₉H₁₅N₁O₃
- Molecular Weight : 183.23 g/mol
- IUPAC Name : (2R)-2-amino-3-(5-methyloxolan-2-yl)propanoic acid
This structure indicates the presence of a methyloxolane ring, which may influence its interaction with biological receptors.
1. Neurotransmitter Interaction
Research indicates that derivatives of amino acids like (2R)-2-amino-3-(5-methyloxolan-2-yl)propanoic acid can exhibit significant interactions with neurotransmitter receptors. Specifically, compounds with similar structures have shown affinity for glutamate receptors, which are crucial for synaptic transmission in the central nervous system.
For instance, studies on related compounds suggest that modifications in the side chains can enhance receptor selectivity and agonistic activity at NMDA (N-methyl-D-aspartate) receptors, a subtype of glutamate receptors critical for synaptic plasticity and memory function .
2. Metabolic Role
The compound may also play a role in metabolic pathways similar to those involving alanine. The glucose-alanine cycle is particularly noteworthy; this cycle facilitates the transfer of nitrogen from muscle to liver while aiding in gluconeogenesis . Alterations in this cycle have been linked to metabolic disorders such as type II diabetes, indicating that compounds affecting this pathway could have therapeutic potential .
Table 1: Summary of Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
